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Compound of Interest

Compound Name: Z1078601926

Cat. No.: B7568919 Get Quote

Introduction
Z1078601926 is a novel investigational compound. This document provides detailed

application notes and standardized protocols for the administration of Z1078601926 in

preclinical mouse models. The protocols outlined below are intended for researchers,

scientists, and drug development professionals to ensure consistency and reproducibility of

experimental outcomes.

Compound Information
Parameter Details

Compound Name Z1078601926

Molecular Formula C₂₀H₂₁N₅O₄

Molecular Weight 400.42 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO (>20 mg/mL), sparingly

soluble in ethanol, and insoluble in water.

Storage
Store at -20°C, protected from light and

moisture.

Mechanism of Action
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Z1078601926 is a potent and selective inhibitor of the Janus kinase (JAK) family, with high

affinity for JAK1 and JAK3. By inhibiting these kinases, Z1078601926 blocks the signaling of

multiple cytokines that are pivotal in the pathogenesis of autoimmune and inflammatory

diseases. The primary downstream effect of JAK inhibition by Z1078601926 is the prevention

of the phosphorylation and activation of Signal Transducer and Activator of Transcription

(STAT) proteins. This blockade of the JAK/STAT pathway ultimately leads to the downregulation

of inflammatory gene expression.
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To cite this document: BenchChem. [Application Notes and Protocols for Z1078601926
Administration in Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7568919#z1078601926-administration-in-mouse-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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